6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-nitro-N-(3-nitrophenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C16H9N3O7/c20-15(17-10-2-1-3-11(8-10)18(22)23)13-7-9-6-12(19(24)25)4-5-14(9)26-16(13)21/h1-8H,(H,17,20)
• InChI Key: LSSGWWOTDGYBCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC3=C(C=CC(=C3)[N+](=O)[O-])OC2=O
• Molecular Formula: C16H9N3O7
• Molecular Weight: 355.26 g/mol

Description

6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide, also known as NNC 55-0396, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of chromene derivatives, which have been found to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects.

Scientific Research Applications

Structural and Functional Models of Nitrile Hydratase

Nitrile hydratase enzymes, which play a critical role in microbial nitrile assimilation, feature unique active sites consisting of non-heme low-spin iron(III) or non-corrinoid cobalt(III) centers. Research highlights the potential of metal-bound hydroxides in hydrating nitriles, with insights into the enzyme's structure and function derived from modeling studies. These insights are crucial for understanding nitrile hydratase's role in environmental nitrogen cycles and biotechnological applications, including the bioconversion of nitriles into valuable amides (Mascharak, 2002).

Selective Catalytic Reduction Using CO

The catalytic reduction of aromatic nitro compounds to amines, isocyanates, carbamates, and ureas using CO has seen significant attention due to its efficiency and relevance in organic synthesis. This process underscores the potential of 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide in synthesizing complex organic molecules, highlighting the evolution of organic synthesis techniques and their implications for industrial and research purposes (Tafesh & Weiguny, 1996).

Nitrous Oxide Emission from Aquaculture

Aquaculture is identified as a significant source of nitrous oxide (N2O) emissions, a potent greenhouse gas. This review suggests that understanding microbial pathways in aquaculture systems that produce N2O is crucial for developing strategies to minimize environmental impact. The research emphasizes the importance of investigating the microbial processes in environments where 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide might be present, offering insights into reducing N2O emissions in aquaculture and related fields (Hu et al., 2012).

Nitrated Phenols in the Atmosphere

Atmospheric nitrophenols, including the transformation and fate of substances related to 6-nitro-N-(3-nitrophenyl)-2-oxo-2H-chromene-3-carboxamide, have significant environmental implications. This review discusses their sources, detection methods, and the impact on air quality, emphasizing the need for comprehensive environmental monitoring and understanding of atmospheric chemical reactions involving nitrated compounds (Harrison et al., 2005).